1. Home
  2. Product
  3. (2R,3R,4R,5R)-2-[(1R)-1,2-Dihydroxyethyl]-5-methoxyoxolane-3,4-diol
(2R,3R,4R,5R)-2-[(1R)-1,2-Dihydroxyethyl]-5-methoxyoxolane-3,4-diol (2R,3R,4R,5R)-2-[(1R)-1,2-Dihydroxyethyl]-5-methoxyoxolane-3,4-diol
Brand Name: Vulcanchem
CAS No.: 1824-89-1
VCID: VC21210795
InChI: InChI=1S/C7H14O6/c1-12-7-5(11)4(10)6(13-7)3(9)2-8/h3-11H,2H2,1H3/t3-,4-,5-,6-,7-/m1/s1
SMILES: COC1C(C(C(O1)C(CO)O)O)O
Molecular Formula: C7H14O6
Molecular Weight: 194.18 g/mol

(2R,3R,4R,5R)-2-[(1R)-1,2-Dihydroxyethyl]-5-methoxyoxolane-3,4-diol

CAS No.: 1824-89-1

Cat. No.: VC21210795

Molecular Formula: C7H14O6

Molecular Weight: 194.18 g/mol

* For research use only. Not for human or veterinary use.

(2R,3R,4R,5R)-2-[(1R)-1,2-Dihydroxyethyl]-5-methoxyoxolane-3,4-diol - 1824-89-1

Specification

CAS No. 1824-89-1
Molecular Formula C7H14O6
Molecular Weight 194.18 g/mol
IUPAC Name (2R,3R,4R,5R)-2-[(1R)-1,2-dihydroxyethyl]-5-methoxyoxolane-3,4-diol
Standard InChI InChI=1S/C7H14O6/c1-12-7-5(11)4(10)6(13-7)3(9)2-8/h3-11H,2H2,1H3/t3-,4-,5-,6-,7-/m1/s1
Standard InChI Key ZSQBOIUCEISYSW-NYMZXIIRSA-N
Isomeric SMILES CO[C@H]1[C@@H]([C@H]([C@H](O1)[C@@H](CO)O)O)O
SMILES COC1C(C(C(O1)C(CO)O)O)O
Canonical SMILES COC1C(C(C(O1)C(CO)O)O)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19